Cas no 893735-33-6 (Benzaldehyde,3-(5-acetyl-2-thienyl)-)

Benzaldehyde,3-(5-acetyl-2-thienyl)- is a specialized aromatic aldehyde featuring a thiophene ring substituted with an acetyl group at the 5-position. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, combining the electrophilic character of the benzaldehyde carbonyl with the acetyl-thiophene moiety. Its structure makes it a valuable intermediate for the synthesis of heterocyclic compounds, pharmaceuticals, and functional materials. The presence of both aldehyde and ketone functionalities allows for selective transformations, enabling precise modifications in multi-step syntheses. Its stability under standard conditions and compatibility with common organic solvents further enhance its utility in research and industrial applications.

Benzaldehyde,3-(5-acetyl-2-thienyl)- structure

893735-33-6 structure

Product Name:Benzaldehyde,3-(5-acetyl-2-thienyl)-

CAS No:893735-33-6

MF:C₁₃H₁₀O₂S

MW:230.282302379608

CID:714644

PubChem ID:4191638

Update Time:2025-10-05

Benzaldehyde,3-(5-acetyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,3-(5-acetyl-2-thienyl)-
- 3-(3-METHYLTHIOPHEN-2-YL)BENZALDEHYDE
- BB 0223059
- EN300-745692
- AKOS004117715
- 893735-33-6
- 3-(5-Acetyl-2-thienyl)benzaldehyde
- CS-0350168
- 3-(5-acetylthiophen-2-yl)benzaldehyde
- SCHEMBL13838820
- Inchi： 1S/C13H10O2S/c1-9(15)12-5-6-13(16-12)11-4-2-3-10(7-11)8-14/h2-8H,1H3
- InChI Key： POKIIQSTEBGDSP-UHFFFAOYSA-N
- SMILES： S1C(C(C)=O)=CC=C1C1C=CC=C(C=O)C=1

Computed Properties

Exact Mass: 202.045
Monoisotopic Mass: 202.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.1
Topological Polar Surface Area: 45.3A^2

Benzaldehyde,3-(5-acetyl-2-thienyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-745692-0.05g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	0.05g	$851.0	2025-03-11
Enamine	EN300-745692-0.1g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	0.1g	$892.0	2025-03-11
Enamine	EN300-745692-0.25g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	0.25g	$933.0	2025-03-11
Enamine	EN300-745692-0.5g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	0.5g	$974.0	2025-03-11
Enamine	EN300-745692-1.0g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	1.0g	$1014.0	2025-03-11
Enamine	EN300-745692-2.5g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	2.5g	$1988.0	2025-03-11
Enamine	EN300-745692-5.0g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	5.0g	$2940.0	2025-03-11
Enamine	EN300-745692-10.0g	3-(5-acetylthiophen-2-yl)benzaldehyde	893735-33-6	95.0%	10.0g	$4360.0	2025-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1420838-50mg	3-(5-Acetylthiophen-2-yl)benzaldehyde	893735-33-6	98%	50mg	￥19908.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1420838-100mg	3-(5-Acetylthiophen-2-yl)benzaldehyde	893735-33-6	98%	100mg	￥20872.00	2024-04-26